Cas no 2138185-87-0 (Spiro[thieno[2,3-c]pyridine-7(4H),4'-[4H]thiopyran], 2',3',5,5',6,6'-hexahydro-5-methyl-)

• Product Name: Spiro[thieno[2,3-c]pyridine-7(4H),4'-[4H]thiopyran], 2',3',5,5',6,6'-hexahydro-5-methyl-
• CAS No: 2138185-87-0
• MF: C₁₂H₁₇NS₂
• MW: 239.400080442429
• CID: 5260538
• Update Time: 2025-07-01

Spiro[thieno[2,3-c]pyridine-7(4H),4'-[4H]thiopyran], 2',3',5,5',6,6'-hexahydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[thieno[2,3-c]pyridine-7(4H),4'-[4H]thiopyran], 2',3',5,5',6,6'-hexahydro-5-methyl-

• Inchi： 1S/C12H17NS2/c1-9-8-10-2-5-15-11(10)12(13-9)3-6-14-7-4-12/h2,5,9,13H,3-4,6-8H2,1H3
• InChI Key： WODUWTJVWPXYLC-UHFFFAOYSA-N
• SMILES： C12(CCSCC1)NC(C)CC1C=CSC2=1

Additional information on Spiro[thieno[2,3-c]pyridine-7(4H),4'-[4H]thiopyran], 2',3',5,5',6,6'-hexahydro-5-methyl-

Professional Introduction to Spiro[thieno[2,3-c]pyridine-7(4H),4'-[4H]thiopyran], 2',3',5,5',6,6'-hexahydro-5-methyl- (CAS No. 2138185-87-0)

Compound Spiro[thieno[2,3-c]pyridine-7(4H),4'-[4H]thiopyran], 2',3',5,5',6,6'-hexahydro-5-methyl-, identified by the CAS number 2138185-87-0, represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic compound, featuring a unique fusion of thienopyridine and thiopyran moieties, has garnered considerable attention due to its structural complexity and potential biological activity. The intricate scaffold of this molecule presents a promising platform for the development of novel therapeutic agents.

The structural motif of Spiro[thieno[2,3-c]pyridine-7(4H),4'-[4H]thiopyran], 2',3',5,5',6,6'-hexahydro-5-methyl- is characterized by a spiro carbon linking two heterocyclic rings: thieno[2,3-c]pyridine and 4'H-thiopyran. This configuration introduces a rigid framework with multiple sites for functionalization, making it an attractive scaffold for drug design. The presence of a methyl group at the 5-position further enhances its structural diversity and may influence its pharmacokinetic properties.

In recent years, there has been growing interest in spirocyclic compounds due to their unique physicochemical properties and biological activities. Spirocycles are known for their conformational rigidity, which can improve binding affinity and selectivity in biological targets. The compound Spiro[thieno[2,3-c]pyridine-7(4H),4'-[4H]thiopyran], 2',3',5,5',6,6'-hexahydro-5-methyl- is no exception and has been investigated for its potential applications in various therapeutic areas.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The spirocyclic structure of Spiro[thieno[2,3-c]pyridine-7(4H),4'-[4H]thiopyran], 2',3',5,5',6,6'-hexahydro-5-methyl- suggests that it may interact with kinase domains effectively. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against certain kinases, making them promising candidates for further development.

Another area of interest is the potential application of this compound in central nervous system (CNS) disorders. The rigid spirocyclic core can facilitate blood-brain barrier penetration, a critical factor for CNS drug development. Additionally, the heterocyclic rings may interact with neurotransmitter receptors or ion channels, offering a potential therapeutic approach for neurological conditions such as Alzheimer's disease or Parkinson's disease. Current research is exploring the pharmacological profile of this compound to assess its efficacy and safety in preclinical models.

The synthesis of Spiro[thieno[2,3-c]pyridine-7(4H),4'-[4H]thiopyran], 2',3',5,5',6,6'-hexahydro-5-methyl- involves multi-step organic transformations that highlight the synthetic challenges and opportunities in medicinal chemistry. The spirocyclic linkage requires careful control to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct this complex molecule efficiently. These include transition-metal-catalyzed reactions and asymmetric synthesis techniques that enable the introduction of specific stereocenters.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, stability, and metabolic degradation are critical determinants of its clinical utility. Computational modeling has been used to predict how Spiro[thieno[2,3-c]pyridine-7(4H),4'-[4H]thiopyran], 2',3',5,5',6,6'-hexahydro-5-methyl- behaves within biological systems. These simulations provide valuable insights into optimizing its pharmacokinetic profile before moving to clinical trials.

In conclusion, the compound Spiro[thieno[2,3-c]pyridine-7(4H),4'-[4H]thiopyran], 2',3',5,5',6,6'-hexahydro-5-methyl- (CAS No. 2138185-87-0) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of its pharmacological properties continues to grow，this compound holds great promise for addressing various therapeutic challenges in the future.